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Compound of Interest

Compound Name: NanoLuc substrate 1

Cat. No.: B12363159 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the properties and applications of furimazine,

the high-performance substrate for NanoLuc® (Nluc) luciferase. Furimazine, a coelenterazine

analog, in conjunction with the engineered NanoLuc enzyme, constitutes a powerful

bioluminescent reporter system characterized by its exceptionally bright and stable "glow-type"

luminescence. This system offers significant advantages over traditional luciferases, such as

those from firefly and Renilla, making it an invaluable tool in a wide array of biological research

and drug discovery applications.

Core Properties of Furimazine
Furimazine is an imidazopyrazinone substrate that is oxidized by NanoLuc luciferase in an

ATP-independent reaction to produce a high-intensity, sustained light emission.[1][2][3] This

reaction is approximately 150 times brighter than that of firefly or Renilla luciferases.[2]

Chemical and Physical Properties
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Property Value Reference(s)

Molecular Formula C₂₄H₁₉N₃O₂ [4][5][6]

Molecular Weight 381.43 g/mol [4][6][7]

Appearance Solid at room temperature [5]

Storage Conditions

Powder: -20°C for up to 3

years. In solvent (DMSO):

-80°C for 6 months, -20°C for 1

month.

[5][6]

Solubility
Furimazine's low aqueous solubility can be a limiting factor for in vivo applications,

necessitating the use of co-solvents or specialized formulations for effective delivery.[1][8]

Solvent/Formulation Solubility Reference(s)

PEG-300-based formulation 2.8 mM [9]

DMSO Soluble [10]

Ethanol Slightly soluble [10]

Water Insoluble [10]

To address this limitation, analogs such as hydrofurimazine (HFz) and fluorofurimazine (FFz)

have been developed with enhanced aqueous solubility.[9][10] For instance, hydrofurimazine

dissolves at up to 28 mM in a PEG-300-based formulation.[9]

Stability
Furimazine exhibits good stability under various conditions, a desirable characteristic for a

reporter substrate. It shows improved stability in serum compared to some other substrates.[1]

Spectral Properties
The NanoLuc-furimazine reaction emits a blue light with a narrow spectral peak.
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Property Value Reference(s)

Emission Maximum
~460 nm (values from 459 nm

to 462 nm reported)
[11][12]

The blue-shifted emission spectrum provides a low background signal in biological samples.

[13]

Quantum Yield and Kinetics
The high quantum yield of the NanoLuc-furimazine reaction is a key contributor to its bright

signal.

Property Value Reference(s)

Quantum Yield (estimated) 0.45 [14]

Apparent Km ~10 µM [4]

The maximum luminescence (apparent Vmax) is approximately 30-fold higher for furimazine

than for native coelenterazine with NanoLuc.[4] Maximal signal in cells expressing Nluc is

typically achieved at furimazine concentrations of 10-20 µM.[4]

Experimental Protocols
The following are representative protocols for the use of furimazine in common NanoLuc

luciferase applications.

In Vitro NanoLuc Luciferase Assay
This protocol is adapted for measuring NanoLuc activity in cell lysates.

Materials:

Cells expressing NanoLuc luciferase

Passive Lysis Buffer (e.g., 1x PLB, Promega)
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Nano-Glo® Live Cell Reagent (containing furimazine substrate) or equivalent

Luminometer

Procedure:

Cell Lysis:

1. Culture cells in a 96-well plate.

2. Remove the culture medium.

3. Add 20 µL of 1x Passive Lysis Buffer to each well.

4. Incubate at room temperature for 15 minutes to ensure complete lysis.[15]

Luminescence Measurement:

1. Prepare the Nano-Glo® reagent according to the manufacturer's instructions (typically a

1:50 dilution of the furimazine substrate in buffer).[15]

2. Add 20 µL of the prepared reagent to each well containing the cell lysate.[15]

3. Measure the luminescence using a luminometer.

In Vivo Bioluminescence Imaging
This protocol provides a general guideline for imaging NanoLuc-expressing cells in a mouse

model.

Materials:

Mouse model with NanoLuc-expressing cells

Furimazine (or a soluble analog like FFz) formulated for in vivo use

Sterile PBS

In vivo imaging system (e.g., IVIS Spectrum)
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Procedure:

Substrate Preparation:

1. Prepare a stock solution of furimazine. For example, dilute Nano-Glo substrate

approximately 40-fold in sterile PBS.[13]

Animal Preparation and Substrate Administration:

1. Anesthetize the mouse.

2. Inject 100 µL of the prepared furimazine solution (containing ~5 µg of substrate) via tail

vein.[13]

Imaging:

1. Immediately (within 30 seconds) place the animal in the imaging system.[13]

2. Acquire images with an open filter and appropriate acquisition times (e.g., 1-60 seconds).

[13] The signal from furimazine decreases over minutes, so rapid and consistent timing is

crucial for reproducible results.[13]

NanoBRET™ Assay for Protein-Protein Interactions
This protocol outlines the steps for a Bioluminescence Resonance Energy Transfer (BRET)

assay to study protein-protein interactions in living cells.

Materials:

Cells co-expressing a NanoLuc-fused protein (donor) and a HaloTag®-fused protein of

interest (acceptor)

NanoBRET® Nano-Glo® Substrate (furimazine)

HaloTag® NanoBRET® 618 Ligand (acceptor fluorophore)

Luminometer capable of measuring two distinct wavelengths

Procedure:
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Cell Preparation:

1. Seed cells co-expressing the donor and acceptor fusion proteins in a 96-well plate.

2. Incubate for 24 hours.

Acceptor Labeling:

1. Add the HaloTag® NanoBRET® 618 Ligand to the cells at the desired final concentration.

2. Incubate for the recommended time to allow for cell entry and labeling of the acceptor

protein.

BRET Measurement:

1. Add the NanoBRET® Nano-Glo® Substrate (furimazine) to each well.

2. Immediately measure the luminescence at two wavelengths: one for the donor emission

(~460 nm) and one for the acceptor emission (~618 nm).

3. Calculate the BRET ratio by dividing the acceptor emission intensity by the donor emission

intensity. An increased BRET ratio indicates close proximity of the donor and acceptor

proteins.

Visualizations
Signaling Pathway Investigation: TGF-β Signaling
NanoLuc reporters can be used to monitor the activity of specific signaling pathways. For

example, a NanoLuc reporter can be placed under the control of a TGF-β responsive promoter

to measure pathway activation.[13]
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Caption: TGF-β signaling pathway monitored with a NanoLuc reporter.

Experimental Workflow: In Vitro NanoLuc Assay
The following diagram illustrates the general workflow for an in vitro NanoLuc assay from cell

culture to data acquisition.
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Caption: Workflow for a typical in vitro NanoLuc luciferase assay.

Logical Relationship: Bioluminescence Resonance
Energy Transfer (BRET)
This diagram illustrates the principle of BRET for studying protein-protein interactions using

NanoLuc and a fluorescent acceptor.
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Caption: Principle of NanoBRET for detecting protein-protein interactions.

Conclusion
Furimazine, as the substrate for NanoLuc luciferase, is a cornerstone of a highly sensitive and

versatile bioluminescent reporter system. Its bright, sustained signal and the ATP-independent

nature of the reaction have broadened the applications of luciferase technology in both basic

research and drug development. While its inherent solubility presents challenges for in vivo

studies, the development of more soluble analogs is continually expanding the utility of this

powerful tool. The protocols and principles outlined in this guide provide a solid foundation for
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researchers and scientists to effectively harness the capabilities of the NanoLuc-furimazine

system in their experimental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363159#properties-of-nanoluc-substrate-
furimazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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